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Compound of Interest

Compound Name: Reactive Black 5

Cat. No.: B1144104

For Researchers, Scientists, and Drug Development Professionals

Introduction to C.l. Reactive Black 5

C.l. Reactive Black 5 (RB5) is a synthetic dye of significant importance in various scientific
and industrial fields. It is a bis-azo dye, recognized for its intense black color and its ability to
form strong, permanent bonds with substrates.[1] This technical guide provides a
comprehensive overview of the molecular characteristics, properties, and applications of
Reactive Black 5, with a focus on its utility in research and development.

Core Molecular Identity

The foundational aspect of any chemical compound is its molecular structure and identity.
Reactive Black 5 is a complex molecule with specific identifiers that are crucial for its accurate
use in experimental settings.

Molecular Formula and Weight

Reactive Black 5 is most commonly available as a tetrasodium salt. The molecular details are
summarized below:
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Property Value Reference(s)
Molecular Formula C26H21N5NasO19Se [1112][3]
Molecular Weight 991.82 g/mol [1][4]

CAS Number 17095-24-8 [21[31[5]1[6]

C.I. Number 20505 [1]

The IUPAC name for this compound is Tetrasodium;4-amino-5-hydroxy-3,6-bis[[4-(2-
sulfonatooxyethylsulfonyl)phenyl]diazenylnaphthalene-2,7-disulfonate.[1][3]

Chemical Structure

Reactive Black 5 is characterized by a central multi-substituted naphthalene core with two azo
groups (-N=N-), classifying it as a bis-azo compound.[2][5] A key feature of its structure is the
presence of two sulfatoethylsulfonyl groups, which are the reactive moieties of the dye.[1]

Caption: Simplified 2D representation of the Reactive Black 5 structure.

Physicochemical and Spectroscopic Properties

Understanding the physical and chemical properties of Reactive Black 5 is essential for its
application in various experimental protocols.

Property Value Reference(s)
Appearance Black powder [11[5]

- Soluble in water (100 g/L at
Solubility [5]

20°C)

Melting Point >300 °C
Amax (in water) 597 nm
Density 1.21 g/cms3 at 20 °C
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The aqueous solution of Reactive Black 5 is bluish-black.[5] Its high solubility in water is
attributed to the multiple sulfonate groups, which also makes it suitable for various aqueous-
based applications.

Mechanism of Reactivity: The Vinyl Sulfone
Chemistry

Reactive Black 5 belongs to the vinyl sulfone class of reactive dyes.[1] The key to its
functionality lies in the sulfatoethylsulfonyl group (-SO2CH2CH20S0s7). Under alkaline
conditions, this group undergoes an elimination reaction to form a highly electrophilic vinyl
sulfone group (-SO2CH=CHz2).[1]

This reactive vinyl sulfone intermediate is the cornerstone of the dye's ability to form covalent
bonds. It readily reacts with nucleophilic groups, such as the hydroxyl groups (-OH) on
cellulosic fibers or the amine groups (-NH2) in proteins.[1] This reaction, a Michael-type
addition, results in the formation of a stable ether or amine linkage, permanently attaching the
dye to the substrate.[1]

Substrate-NuH
(e.g., Cellulose-OH)
Nucleophilic Attack

Alkaline pH Reaction with water - Dye-S02CH2CH20H
/fiS.Of—)/-V - (Hydrolyzed dye)
OH- Dye-SO2CH2CH20S03~ )
' (Sulfatoethylsulfonyl form)

H20

Click to download full resolution via product page
Caption: Reaction mechanism of Reactive Black 5 with a nucleophilic substrate.

The primary experimental consideration is the control of pH. The activation to the vinyl sulfone
form is efficient under mildly alkaline conditions (pH 10-11). However, at higher pH or in the
presence of excess water, a competing hydrolysis reaction can occur, where the vinyl sulfone
reacts with hydroxide ions instead of the substrate. This leads to the deactivation of the dye
and reduced labeling efficiency.
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Applications in Research and Life Sciences

While Reactive Black 5 is predominantly known as a textile dye, its reactive nature has led to
its use in various research applications.

Bioconjugation: The vinyl sulfone group can react with amine and thiol groups on proteins
and other biomolecules, making it a potential tool for bioconjugation and labeling studies.

¢ Histology and Staining: It is used in hematology and histology for staining cellular
components.

o Environmental Science: Due to its prevalence as a textile effluent, Reactive Black 5 is often
used as a model compound in studies on the bioremediation and photocatalytic degradation
of azo dyes.[5]

Diagnostic Assays: It finds applications in the manufacturing of diagnostic assays.

Experimental Protocol: General Procedure for
Labeling a Nucleophilic Substrate

This protocol provides a generalized workflow for the covalent labeling of a substrate (e.g., a
protein or a functionalized surface) with Reactive Black 5. The exact parameters, such as
concentration, temperature, and reaction time, should be optimized for each specific
application.

Objective: To covalently attach Reactive Black 5 to a substrate containing nucleophilic groups.

Materials:

Reactive Black 5 (dye content >50%)

Substrate with nucleophilic groups (e.g., protein with accessible lysine residues)

Reaction Buffer: 0.1 M sodium carbonate-bicarbonate buffer, pH 10.5

Quenching Solution: 1 M Tris-HCI, pH 8.0

Purification system (e.g., size-exclusion chromatography or dialysis)
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e Spectrophotometer

Procedure:

o Substrate Preparation: Dissolve the substrate in the reaction buffer to a final concentration of
1-10 mg/mL. Ensure the buffer does not contain any primary amines (e.g., Tris) that could
compete with the substrate.

o Dye Preparation: Immediately before use, prepare a stock solution of Reactive Black 5
(e.g., 10 mg/mL) in the reaction buffer. Vortex to ensure complete dissolution.

e Reaction Initiation: Add a molar excess of the Reactive Black 5 solution to the substrate
solution. The optimal molar ratio of dye to substrate must be determined empirically but a
starting point of 10:1 to 20:1 is common.

 Incubation: Incubate the reaction mixture at room temperature for 1-2 hours with gentle
stirring. The reaction can be performed at 4°C for a longer duration (e.g., overnight) to
minimize substrate degradation if it is sensitive to higher temperatures.

e Reaction Quenching: Stop the reaction by adding the quenching solution to a final
concentration of 50-100 mM. The primary amines in the Tris buffer will react with any
remaining unreacted dye. Allow this to proceed for 30 minutes.

 Purification: Remove the unreacted dye and byproducts from the labeled substrate using
size-exclusion chromatography or extensive dialysis against a suitable buffer (e.g., PBS).

o Characterization: Confirm the successful labeling by measuring the absorbance of the
purified product at the Amax of Reactive Black 5 (597 nm) and at a wavelength
corresponding to the substrate (e.g., 280 nm for proteins). The degree of labeling can be
calculated using the Beer-Lambert law.

Self-Validation and Causality:

o Choice of Alkaline Buffer: The use of a carbonate-bicarbonate buffer at pH 10.5 is critical to
activate the sulfatoethylsulfonyl group to the reactive vinyl sulfone.[1] This pH is a
compromise to ensure efficient activation while minimizing potential damage to sensitive
substrates like proteins.
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e Quenching Step: The addition of Tris buffer is a crucial self-validating step. It ensures that all
reactive dye molecules are deactivated, preventing non-specific labeling in downstream
applications.

 Purification: The purification step is essential to remove any non-covalently bound dye, which
could otherwise lead to false-positive signals or inaccurate quantification. Successful
separation can be visually inspected and confirmed spectrophotometrically.

Conclusion

Reactive Black 5 is a versatile bis-azo dye with a well-defined reactive mechanism based on
vinyl sulfone chemistry. Its molecular formula (C2e6H21NsNasO19Se) and molecular weight
(991.82 g/mol ) are key parameters for its use in quantitative scientific applications.[1][2][3] By
understanding its chemical properties and the causality behind the experimental choices for its
use, researchers can effectively employ Reactive Black 5 as a powerful tool for covalent
labeling and staining in various scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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